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Compound of Interest

Compound Name: tert-Butyldicyclohexylphosphine

Cat. No.: B1587242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and air-sensitivity of

tert-butyldicyclohexylphosphine, a bulky, electron-rich phosphine ligand critical in modern

catalysis. Understanding its reactivity with atmospheric oxygen and moisture is paramount for

its effective storage, handling, and application in sensitive chemical transformations.

Chemical and Physical Properties
tert-Butyldicyclohexylphosphine, also known as dicyclohexyl-tert-butylphosphine, is a

colorless, viscous liquid at room temperature.[1] Its bulky tert-butyl and cyclohexyl groups

create a sterically hindered environment around the phosphorus atom, which, combined with

the electron-donating nature of these alkyl groups, imparts unique reactivity in catalytic

applications.

Table 1: Physical and Chemical Properties of tert-Butyldicyclohexylphosphine
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Property Value Reference

Molecular Formula C₁₆H₃₁P [2]

Molecular Weight 254.39 g/mol [2]

Appearance Colorless viscous liquid [1]

IUPAC Name
tert-

butyl(dicyclohexyl)phosphane
[2]

CAS Number 93634-87-8 [2]

Air-Sensitivity and Stability
tert-Butyldicyclohexylphosphine is classified as a pyrophoric liquid, meaning it can ignite

spontaneously upon contact with air.[1][3] This extreme air-sensitivity is a critical consideration

for its safe handling and storage. The reactivity is primarily due to the high electron density on

the phosphorus atom, making it susceptible to oxidation.

Reaction with Oxygen
The primary reaction upon exposure to air is the oxidation of the phosphine to its

corresponding phosphine oxide, tert-butyldicyclohexylphosphine oxide. This reaction is

typically rapid and exothermic. In situations with a high surface area to volume ratio, such as a

spill, the heat generated can be sufficient to cause ignition.

Table 2: Hazard Information for tert-Butyldicyclohexylphosphine

Hazard Statement GHS Classification Source

H250: Catches fire

spontaneously if exposed to air
Pyrophoric Liquid, Category 1 [1][3]

While quantitative kinetic data for the atmospheric oxidation of tert-
butyldicyclohexylphosphine is not readily available in the literature, studies on analogous

bulky trialkylphosphines, such as tricyclohexylphosphine, demonstrate that oxidation can be

monitored in real-time using ³¹P NMR spectroscopy.[4] The signal of the phosphine decreases
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over time, while a new signal corresponding to the phosphine oxide appears at a different

chemical shift.[4]

Moisture Sensitivity
In addition to its reactivity with oxygen, tert-butyldicyclohexylphosphine is also sensitive to

moisture. While not as reactive as with oxygen, prolonged exposure to moisture can lead to

degradation. Therefore, it is crucial to handle this compound under anhydrous conditions.

Handling and Storage Protocols
Due to its pyrophoric nature, strict adherence to inert atmosphere techniques is mandatory

when handling tert-butyldicyclohexylphosphine.

Storage
Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.

Containers: Use hermetically sealed containers. For laboratory-scale quantities, Schlenk

flasks or septum-sealed bottles are appropriate.

Temperature: Store in a cool, dry, and well-ventilated area, away from sources of ignition.[5]

Handling
Inert Atmosphere: All transfers and manipulations should be performed in a glovebox or

using Schlenk line techniques.

Personal Protective Equipment (PPE): Wear fire-retardant laboratory coats, safety glasses,

and appropriate gloves.

Solvents: Use anhydrous, deoxygenated solvents for preparing solutions.

Experimental Protocol: Determination of Oxidative
Stability by ³¹P NMR
The following is a generalized experimental protocol for quantifying the oxidative degradation of

tert-butyldicyclohexylphosphine in solution, adapted from methodologies for studying other
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air-sensitive phosphines.[4]

Objective
To determine the rate of oxidation of tert-butyldicyclohexylphosphine in a given solvent upon

controlled exposure to air.

Materials and Equipment
tert-Butyldicyclohexylphosphine

Anhydrous, deuterated solvent (e.g., C₆D₆, CDCl₃)

Internal standard (e.g., triphenyl phosphate)

NMR tubes with J. Young valves

Glovebox or Schlenk line

Gas-tight syringes

NMR spectrometer

Procedure
Sample Preparation (Inert Atmosphere):

Inside a glovebox, prepare a stock solution of tert-butyldicyclohexylphosphine of a

known concentration (e.g., 50 mM) in the chosen anhydrous, deuterated solvent.

Add a known concentration of an internal standard to the solution.

Transfer a precise volume of this solution (e.g., 0.6 mL) into an NMR tube equipped with a

J. Young valve.

Seal the NMR tube.

Initial NMR Spectrum:
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Acquire an initial ³¹P NMR spectrum of the sample to determine the initial concentrations

of the phosphine and the internal standard.

Controlled Air Exposure:

Introduce a known, small volume of air into the NMR tube using a gas-tight syringe.

Alternatively, for slower oxidation studies, the sample can be briefly opened to the

atmosphere for a controlled period before resealing.

Time-Resolved NMR Analysis:

Acquire ³¹P NMR spectra at regular time intervals.

Monitor the decrease in the integral of the tert-butyldicyclohexylphosphine peak and

the increase in the integral of the corresponding phosphine oxide peak, relative to the

constant integral of the internal standard.

Data Analysis:

Plot the concentration of tert-butyldicyclohexylphosphine as a function of time to

determine the rate of oxidation.

Visualizations
Logical Workflow for Handling and Stability Assessment
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Workflow for Handling and Assessing Stability of tert-Butyldicyclohexylphosphine
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Caption: Workflow for the safe handling and experimental stability assessment of tert-
butyldicyclohexylphosphine.
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Caption: The primary degradation pathway of tert-butyldicyclohexylphosphine upon

exposure to air and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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